Cas no 92867-45-3 ( )

  structure
  structure
Product Name: 
CAS No:92867-45-3
MF:C15H32O2
MW:244.413385391235
CID:999039
PubChem ID:348812
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1,1-dibutoxyheptane
    • NSC-408293
    • NSC408293
    • 92867-45-3
    • SCHEMBL9809154
    • DTXSID30325036
    •  
    • Inchi: 1S/C15H32O2/c1-4-7-10-11-12-15(16-13-8-5-2)17-14-9-6-3/h15H,4-14H2,1-3H3
    • InChI Key: AMSWIMWRNMWSRJ-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(CCCCCC)OCCCC

Computed Properties

  • Exact Mass: 244.24
  • Monoisotopic Mass: 244.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 13
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.845
  • Boiling Point: 244.7°C at 760 mmHg
  • Flash Point: 53.3°C
  • Refractive Index: 1.431
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